(Z)-N-(5-oxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-phenylacrylamide

• IUPAC Name: (Z)-N-(5-oxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-3-phenylprop-2-enamide
• InChI: InChI=1S/C20H17N3O2S/c24-19(12-11-15-7-3-1-4-8-15)21-20-17-13-26(25)14-18(17)22-23(20)16-9-5-2-6-10-16/h1-12H,13-14H2,(H,21,24)/b12-11-
• InChI Key: CXWONVJOJZLAGB-QXMHVHEDSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1=O)C3=CC=CC=C3)NC(=O)C=CC4=CC=CC=C4
• Isomeric SMILES: C1C2=C(N(N=C2CS1=O)C3=CC=CC=C3)NC(=O)/C=C\C4=CC=CC=C4
• Molecular Formula: C20H17N3O2S
• Molecular Weight: 363.4 g/mol

Description

(Z)-N-(5-oxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-phenylacrylamide is a useful research compound. Its molecular formula is C20H17N3O2S and its molecular weight is 363.44. The purity is usually 95%.
BenchChem offers high-quality (Z)-N-(5-oxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-phenylacrylamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-N-(5-oxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-phenylacrylamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of New Heterocyclic Compounds : Researchers have synthesized new series of heterocyclic compounds based on thieno[2,3-c]pyrazole derivatives. These compounds demonstrate potential for various applications due to their unique chemical structures (Patil et al., 2014).

• Antimicrobial and Antifungal Activities : Some thieno[3,2-c]pyrazole derivatives have been synthesized and shown to possess moderate to high antimicrobial activity against various microorganisms (Aly, 2016).

Biological and Pharmacological Activities

• Inhibitors of Bacterial Cell Wall Biosynthesis : Certain derivatives have been evaluated as inhibitors of bacterial cell wall biosynthesis, showing inhibitory activity against enzymes and gram-positive bacteria, including MRSA and VRE (Li et al., 2003).

• Anticancer Activities : Some pyrazolone derivatives bearing biologically active moieties have been screened as anticancer agents against human tumor breast cancer cell lines (Ghorab et al., 2014).

• Insecticidal Activities : A study synthesized anthranilic diamides analogs containing 1,3,4-oxadiazole rings, which demonstrated good insecticidal activities against diamondback moth (Qi et al., 2014).

Miscellaneous Applications

• Antidepressant Activity : Certain phenyl-3-(thiophen-2-yl)-4, 5-dihydro-1H-pyrazole-1-carbothioamides were synthesized and evaluated for antidepressant and neurotoxicity screening, showing potential as antidepressant medications (Mathew et al., 2014).

• Synthesis of Novel Compounds : Researchers have synthesized various novel heterocyclic compounds with potential applications in different fields, including medicinal chemistry (Mermer, 2019).